Cas no 1227945-40-5 (Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester
• CAS No: 1227945-40-5
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5886863
• PubChem ID: 146469964
• Update Time: 2025-05-19

Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-methyl-N-(2-methylbut-3-yn-2-yl)carbamate
• 1227945-40-5
• EN300-7186682
• SCHEMBL21835331

• Inchi： 1S/C11H19NO2/c1-8-11(5,6)12(7)9(13)14-10(2,3)4/h1H,2-7H3
• InChI Key： FUPHIUBXRPSQFJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C(C)(C)C#C)C

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 236.4±19.0 °C(Predicted)
• pka: -1.62±0.70(Predicted)

Additional information on Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester

Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1227945-40-5): A Comprehensive Overview

Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester, identified by its CAS number 1227945-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its highly substituted aromatic ring and the presence of a propynyl group, contribute to its distinct chemical properties and reactivity.

The synthesis of Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 1,1-dimethylethyl (tert-butyl) group provides steric hindrance, which can influence the compound's solubility and metabolic stability. This feature is particularly important in pharmaceutical applications, where the bioavailability and duration of action of a drug are critical factors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of this compound with greater accuracy. Molecular modeling studies suggest that Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester may exhibit significant binding affinity to certain biological targets. This has opened up new avenues for exploring its potential as an intermediate in the development of novel therapeutic agents.

In vitro studies have begun to uncover the mechanistic insights into the biological activity of this compound. Initial research indicates that it may interact with enzymes and receptors involved in inflammatory pathways. The propynyl group, in particular, has been identified as a key moiety that could modulate these interactions. Further investigation is warranted to fully elucidate the molecular mechanisms underlying its effects.

The pharmaceutical industry has shown considerable interest in carbamate derivatives due to their broad spectrum of biological activities. Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester represents a promising candidate for further development into a lead compound. Its unique structural features make it a versatile scaffold for designing molecules with enhanced pharmacological properties.

The synthesis and characterization of this compound have also highlighted the importance of green chemistry principles in modern drug development. Efforts are being made to optimize synthetic routes to minimize waste and improve yield while maintaining high purity standards. These initiatives align with global trends toward sustainable chemical practices.

Future research directions for Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester include exploring its potential in preclinical models to assess its efficacy and safety profile. Additionally, investigating its interactions with other biological molecules will provide deeper insights into its mode of action. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits.

The development of novel pharmaceuticals is a complex and iterative process that relies on a deep understanding of chemical structure-bioactivity relationships. Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester, with its unique structural features and promising biological profile, exemplifies how targeted molecular design can lead to the discovery of new drugs.

In conclusion, Carbamic acid, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1227945-40-5) is a compound of significant interest in pharmaceutical research. Its synthesis, structural characteristics, and preliminary biological activity make it a valuable candidate for further exploration. As research continues to uncover new applications for this molecule, it holds promise for contributing to the development of innovative therapeutic strategies.